1-(2-phenylethyl)-3-(4H-1,2,4-triazol-4-ylmethyl)piperidine

• IUPAC Name: 1-(2-phenylethyl)-3-(1,2,4-triazol-4-ylmethyl)piperidine
• InChI: InChI=1S/C16H22N4/c1-2-5-15(6-3-1)8-10-19-9-4-7-16(11-19)12-20-13-17-18-14-20/h1-3,5-6,13-14,16H,4,7-12H2
• InChI Key: QTKLLOMZVNFVEB-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CCC2=CC=CC=C2)CN3C=NN=C3
• Molecular Formula: C16H22N4
• Molecular Weight: 270.37 g/mol

Description

1-(2-phenylethyl)-3-(4H-1,2,4-triazol-4-ylmethyl)piperidine, also known as PETP, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. PETP belongs to the class of piperidine derivatives and has a triazole ring attached to it. In

Mechanism of Action

The mechanism of action of 1-(2-phenylethyl)-3-(4H-1,2,4-triazol-4-ylmethyl)piperidine is not fully understood, but it is believed to act on the central nervous system by modulating the activity of neurotransmitters such as dopamine and serotonin. 1-(2-phenylethyl)-3-(4H-1,2,4-triazol-4-ylmethyl)piperidine has been shown to bind to the sigma-1 receptor, which is involved in the regulation of ion channels and intracellular signaling pathways. 1-(2-phenylethyl)-3-(4H-1,2,4-triazol-4-ylmethyl)piperidine has also been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and physiological effects:
1-(2-phenylethyl)-3-(4H-1,2,4-triazol-4-ylmethyl)piperidine has been shown to have various biochemical and physiological effects in animal models. It has been shown to reduce inflammation and oxidative stress, and to improve cognitive function and motor coordination. 1-(2-phenylethyl)-3-(4H-1,2,4-triazol-4-ylmethyl)piperidine has also been shown to have analgesic effects in animal models of neuropathic pain.

Advantages and Limitations for Lab Experiments

1-(2-phenylethyl)-3-(4H-1,2,4-triazol-4-ylmethyl)piperidine has several advantages for use in lab experiments. It is relatively easy to synthesize, and its purity and yield can be optimized through modification of the reaction conditions. 1-(2-phenylethyl)-3-(4H-1,2,4-triazol-4-ylmethyl)piperidine has also been shown to have low toxicity in animal models. However, 1-(2-phenylethyl)-3-(4H-1,2,4-triazol-4-ylmethyl)piperidine has some limitations for use in lab experiments. It has limited solubility in water, which can make it difficult to administer to animals. 1-(2-phenylethyl)-3-(4H-1,2,4-triazol-4-ylmethyl)piperidine also has a relatively short half-life in the body, which can limit its therapeutic efficacy.

Future Directions

There are several future directions for the study of 1-(2-phenylethyl)-3-(4H-1,2,4-triazol-4-ylmethyl)piperidine. One direction is to further investigate its potential therapeutic applications in neurological disorders such as Alzheimer's disease and Parkinson's disease. Another direction is to explore its potential use as a radioligand for imaging studies. Additionally, future studies could focus on optimizing the synthesis of 1-(2-phenylethyl)-3-(4H-1,2,4-triazol-4-ylmethyl)piperidine and developing more efficient methods for administering it to animals. Overall, 1-(2-phenylethyl)-3-(4H-1,2,4-triazol-4-ylmethyl)piperidine has shown promising potential for use in scientific research and could have important implications for the development of new therapies for neurological disorders.

Scientific Research Applications

1-(2-phenylethyl)-3-(4H-1,2,4-triazol-4-ylmethyl)piperidine has been studied for its potential therapeutic applications in various scientific fields. It has been shown to have anti-inflammatory, analgesic, and neuroprotective properties. 1-(2-phenylethyl)-3-(4H-1,2,4-triazol-4-ylmethyl)piperidine has been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and neuropathic pain. 1-(2-phenylethyl)-3-(4H-1,2,4-triazol-4-ylmethyl)piperidine has also been studied for its potential use as a radioligand for imaging studies.